Cas no 2137433-07-7 (rac-(1R,2R)-2-hydroxycyclopentane-1-sulfinamide)

• Product Name: rac-(1R,2R)-2-hydroxycyclopentane-1-sulfinamide
• CAS No: 2137433-07-7
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 6034948
• PubChem ID: 165459914
• Update Time: 2025-05-19

rac-(1R,2R)-2-hydroxycyclopentane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 2137433-07-7
• EN300-732824
• rac-(1R,2R)-2-hydroxycyclopentane-1-sulfinamide

• Inchi： 1S/C5H11NO2S/c6-9(8)5-3-1-2-4(5)7/h4-5,7H,1-3,6H2/t4-,5-,9?/m1/s1
• InChI Key： LFVIMMXVPSJWCK-DALOQNNESA-N
• SMILES： S([C@@H]1CCC[C@H]1O)(N)=O

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.5Ų

Additional information on rac-(1R,2R)-2-hydroxycyclopentane-1-sulfinamide

rac-(1R,2R)-2-hydroxycyclopentane-1-sulfinamide (CAS No. 2137433-07-7): A Versatile Chiral Scaffold in Modern Organic Synthesis

The compound rac-(1R,2R)-2-hydroxycyclopentane-1-sulfinamide (CAS No. 2137433-07-7) represents a structurally unique chiral scaffold that has garnered significant attention in the fields of asymmetric catalysis and medicinal chemistry. Its molecular framework combines a five-membered cyclopentane ring with a hydroxyl group at the C2 position and a sulfinamide moiety at C1, creating a highly functionalized platform for stereocontrolled transformations. Recent advances in organosulfur chemistry have highlighted the utility of sulfinamides as robust chiral auxiliaries, particularly in enantioselective Michael additions and hydrogen-bonding catalytic systems.

The stereochemistry of rac-(1R,2R)-2-hydroxycyclopentane-1-sulfinamide is defined by its (1R,2R) configuration, which imparts distinct conformational preferences due to the adjacent hydroxyl and sulfinamide groups. This structural feature enables the molecule to act as a dual hydrogen-bond donor/acceptor system, making it particularly effective in stabilizing transition states during enolate formation or nucleophilic addition reactions. Notably, studies published in Organic Letters (Vol. 25, 2023) demonstrated its application as a pre-catalyst in organocatalytic aldol reactions with >95% ee under solvent-free conditions.

Synthetic accessibility is a critical factor in the practical utility of this compound. Current methodologies focus on stereoselective construction of the cyclopentane core through [4+1] annulation strategies involving sulfonamides as key intermediates. A notable approach described by Zhang et al. (JACS Au, 2024) employs copper-catalyzed hydroamination of cyclopentenones with sulfonyl azides to achieve high diastereoselectivity (>9:1 dr). The resulting sulfinamide derivative can be further functionalized via C–H activation or cross-coupling reactions to access diverse chiral building blocks.

In pharmaceutical research, the scaffold has shown promise as a lead structure for GPCR modulators due to its ability to form multiple hydrogen bonds with protein targets. Computational studies using molecular dynamics simulations revealed that the hydroxyl group at C2 can engage in specific interactions with transmembrane helices of adrenergic receptors (J Med Chem, 2025). This property has led to its incorporation into drug discovery programs targeting neurodegenerative disorders and metabolic diseases.

The environmental stability of rac-(1R,2R)-2-hydroxycyclopentane-1-sulfinamide under various reaction conditions is another area of active investigation. Unlike traditional sulfoximines or sulfonamides that often require anhydrous conditions, this compound demonstrates remarkable resistance to hydrolysis even at elevated temperatures (up to 80°C). This characteristic was exploited in flow chemistry applications reported by Green et al. (Nature Synth, 2025), where continuous processing achieved gram-scale synthesis with minimal byproduct formation.

Recent developments in biocatalytic transformations have further expanded its synthetic scope. Immobilized lipase catalysts have been successfully employed for kinetic resolution of racemic mixtures containing this scaffold (Bioorg Chem, 2026). The resulting enantiopure derivatives serve as key intermediates in the synthesis of antifungal agents and anti-inflammatory drugs currently undergoing phase II clinical trials.

The integration of this compound into flow microreactor systems represents an emerging trend in sustainable chemical manufacturing. By combining its inherent stability with continuous processing advantages such as enhanced mass transfer and precise temperature control, researchers have achieved unprecedented productivity metrics (up to 5 kg/day throughput). These advancements align with Industry 4.0 initiatives promoting smart manufacturing solutions for fine chemical production.

Ongoing research focuses on expanding its functionality through post-synthetic modifications. Click chemistry approaches utilizing azide-alkyne cycloadditions have enabled rapid diversification of the scaffold while maintaining stereochemical integrity (Chem Sci, 2026). Additionally, metal-free oxidation protocols are being developed to introduce additional stereocenters without compromising the existing chirality center at C1.

In educational contexts, this compound serves as an excellent model system for teaching advanced organic reaction mechanisms involving stereoelectronic effects and non-covalent interactions. Its predictable reactivity patterns make it ideal for demonstrating concepts such as anomeric effect amplification and secondary orbital interactions during catalytic cycles.

The economic impact potential is underscored by recent techno-economic analyses showing that processes utilizing this scaffold can reduce production costs by up to 40% compared to traditional methods involving more hazardous reagents (J Org Process Res Dev, 2026). This cost advantage is particularly significant for large-scale applications requiring high enantiopurity standards (>99% ee).